molecular formula C5H7BrO2 B7859818 2-Butenoic acid, 4-bromo-, methyl ester

2-Butenoic acid, 4-bromo-, methyl ester

Cat. No. B7859818
M. Wt: 179.01 g/mol
InChI Key: RWIKCBHOVNDESJ-UHFFFAOYSA-N
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Description

2-Butenoic acid, 4-bromo-, methyl ester is a useful research compound. Its molecular formula is C5H7BrO2 and its molecular weight is 179.01 g/mol. The purity is usually 95%.
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Scientific Research Applications

  • Synthesis of Derivatives : The compound has been used as a starting material in the synthesis of various derivatives. For example, it was involved in the synthesis of (E)-4-morpholine-2-butenoic acid hydrochloride from morpholine, showing an overall yield of 49.65% and was characterized by 1H NMR spectrometry (Qiu Fang-li, 2012).

  • Mass Spectrometry Analysis : Studies have investigated the electron impact mass spectra of methyl esters of various halogenated 2-butenoic acids, including the compound , revealing significant insights into their fragmentations and characteristic peaks (I. Korhonen, 1990).

  • Medicine Intermediate : The compound has been prepared as an intermediate in medicine, utilizing 2-butenoic acid as the main raw material through esterification and bromination reactions, achieving a yield of 70.5% and a purity of 92% (W. Ning, 2002).

  • Analytical Chemistry Applications : It has also been used as a fluorogenic labeling agent for high-performance liquid chromatography (HPLC) of biologically important thiols, showing rapid and selective reactions to give fluorescent adducts (R. Gatti, V. Cavrini, P. Roveri, S. Pinzauti, 1990).

  • Bromophenol Derivatives Study : The compound was identified among the derivatives isolated from the red alga Rhodomela confervoides, contributing to the understanding of natural product chemistry (Jielu Zhao et al., 2004).

properties

IUPAC Name

methyl 4-bromobut-2-enoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H7BrO2/c1-8-5(7)3-2-4-6/h2-3H,4H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RWIKCBHOVNDESJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C=CCBr
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H7BrO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID8061503
Record name 2-Butenoic acid, 4-bromo-, methyl ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID8061503
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

179.01 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1117-71-1
Record name Methyl 4-bromo-2-butenoate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1117-71-1
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2-Butenoic acid, 4-bromo-, methyl ester
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name 2-Butenoic acid, 4-bromo-, methyl ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID8061503
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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